1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane
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Description
1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane is a useful research compound. Its molecular formula is C20H29N3O3S and its molecular weight is 391.53. The purity is usually 95%.
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Scientific Research Applications
1. Application in Polymer Modification
A study explored the radiation-induced modification of polyvinyl alcohol/acrylic acid hydrogels through condensation reactions with various amine compounds, including pyrazole derivatives. This modification approach enhances the thermal stability and introduces specific functionalities, potentially applicable for medical use due to the improved antibacterial and antifungal properties (Aly & El-Mohdy, 2015).
2. Development of Antimicrobial and Anti-inflammatory Agents
Research into pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives bearing an aryl sulfonate moiety highlighted their potential as antimicrobial and anti-inflammatory agents. This suggests that structurally related compounds, like the one , may also find applications in the development of new therapeutic agents (Kendre, Landge, & Bhusare, 2015).
3. Synthesis of Diverse Chemical Libraries
A study on the oxidative carbon-hydrogen bond activation and click chemistry for synthesizing a library of substituted tetrahydropyrones demonstrates the potential for creating diverse chemical libraries. Such methodologies could be adapted for synthesizing derivatives of "1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane" for various scientific research applications (Zaware et al., 2011).
4. Exploration of Azepanium Ionic Liquids
Research on azepane derivatives for synthesizing a new family of room temperature ionic liquids shows the utility of such compounds in green chemistry and industrial applications. Ionic liquids have wide-ranging uses, including in electrolytes, solvents, and catalysis, indicating potential applications for azepane-based compounds (Belhocine et al., 2011).
Properties
IUPAC Name |
1-(1-ethyl-3,5-dimethylpyrazol-4-yl)sulfonyl-3-(4-methoxyphenyl)azepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O3S/c1-5-23-16(3)20(15(2)21-23)27(24,25)22-13-7-6-8-18(14-22)17-9-11-19(26-4)12-10-17/h9-12,18H,5-8,13-14H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVKYDJAKCSWOHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C(=N1)C)S(=O)(=O)N2CCCCC(C2)C3=CC=C(C=C3)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.